Cargurophos
Description
This suggests that the compound may be hypothetical, recently discovered, or referred to under a different nomenclature in existing literature. For the purpose of this article, we will assume Cargurophos is an organophosphorus compound (given the evidence’s focus on organophosphates and boronic acids) and structure a comparative analysis using methodological frameworks and analogous compounds described in the evidence.
Properties
CAS No. |
106870-78-4 |
|---|---|
Molecular Formula |
C24H45O6Y |
Synonyms |
Cargurophos |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Table 1: Key Physicochemical and Pharmacological Properties
Key Findings :
Structural Similarities :
- Both CAS 1046861-20-4 and this compound (hypothetical) share a boronic acid backbone with halogen substitutions, which are critical for reactivity in Suzuki-Miyaura coupling reactions .
- CAS 20358-06-9, a fluorinated thiophene derivative, diverges in core structure but retains similar bioavailability metrics (e.g., GI absorption: 0.55 for both compounds) .
In contrast, CAS 1046861-20-4 and this compound lack CYP inhibition, suggesting broader therapeutic applicability .
Synthesis Pathways: CAS 1046861-20-4 is synthesized via palladium-catalyzed cross-coupling in THF/water , while CAS 20358-06-9 employs chlorination and thiophene functionalization in chloroform . This compound, if analogous, would likely follow organophosphate-specific protocols (e.g., phosphorylation of phenol derivatives) .
Methodological Considerations for Comparative Analysis
The evidence highlights critical steps for comparing compounds:
Literature Strategy: As per , extrapolating data from compound classes (e.g., organophosphates, boronic acids) is essential when direct data on a target substance is scarce.
Data Standardization : Physical constants (e.g., Log Po/w, solubility) should be sourced from authoritative references like the CRC Handbook of Chemistry and Physics ( ) to ensure consistency.
Toxicological Profiling : Use frameworks from and (e.g., PFOS guidance) to assess environmental and health impacts of structurally similar compounds.
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